3-(4-ethoxyphenyl)-N-isopropylacrylamide
Description
3-(4-Ethoxyphenyl)-N-isopropylacrylamide is an acrylamide derivative characterized by a 4-ethoxyphenyl substituent at the α,β-unsaturated carbonyl position and an isopropyl group on the amide nitrogen. This structure combines the thermoresponsive properties of poly(N-isopropylacrylamide) (PNIPAM) with the electronic and steric effects of the ethoxyphenyl moiety.
Properties
IUPAC Name |
(E)-3-(4-ethoxyphenyl)-N-propan-2-ylprop-2-enamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c1-4-17-13-8-5-12(6-9-13)7-10-14(16)15-11(2)3/h5-11H,4H2,1-3H3,(H,15,16)/b10-7+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BELXLMHGMWBWRO-JXMROGBWSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=CC(=O)NC(C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)/C=C/C(=O)NC(C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Substituent Variations in Arylacrylamides
- 3-(4-Isobutylphenyl)-N-(4-isopropylphenyl)acrylamide (CAS 329778-96-3) : Features bulkier isobutyl and isopropyl groups, increasing hydrophobicity and steric hindrance compared to the ethoxyphenyl derivative. Molar mass: 321.46 g/mol .
- 3-(4-Isopropylphenyl)-N-(4-methoxybenzyl)acrylamide (CAS 545359-01-1) : Replaces ethoxy with methoxy and substitutes the amide nitrogen with a methoxybenzyl group. This enhances electron-donating effects but reduces thermoresponsiveness due to decreased hydrogen bonding .
- (E)-3-(4-Fluorophenyl)-N-(4-sulfamoylphenyl)acrylamide (CAS 328270-88-8) : Incorporates a sulfonamide group, introducing hydrogen-bonding and acidity differences. Molar mass: 320.34 g/mol .
Key Physicochemical Properties
*Estimated based on structural analogs. †Hypothesized range based on substituent effects.
Thermoresponsive Behavior
PNIPAM’s lower critical solution temperature (LCST) at 32°C is well-documented . The introduction of ethoxyphenyl groups likely modifies this behavior:
- Similar trends are observed in PNIPAM/silica hybrid gels, where silica interactions slightly alter phase transitions .
- Electron-Donating Effects : Ethoxy groups enhance electron density, which may stabilize the hydrated state above the LCST, contrasting with nitrophenyl or chlorophenyl analogs that reduce LCST due to electron-withdrawing effects .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
